3-(4-fluorophenyl)-7-(2-furyl)-2-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-fluorophenyl)-7-(furan-2-yl)-2-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H12FN3O/c1-11-16(12-4-6-13(18)7-5-12)17-19-9-8-14(21(17)20-11)15-3-2-10-22-15/h2-10H,1H3
• InChI Key: QBIBIFJJSXLTRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=C1C3=CC=C(C=C3)F)C4=CC=CO4
• Molecular Formula: C17H12FN3O
• Molecular Weight: 293.29 g/mol

Description

3-(4-fluorophenyl)-7-(2-furyl)-2-methylpyrazolo[1,5-a]pyrimidine is a chemical compound with potential therapeutic applications in the field of medicine. It belongs to the class of pyrazolopyrimidine derivatives and has been studied for its various biological activities.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-7-(2-furyl)-2-methylpyrazolo[1,5-a]pyrimidine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the inflammatory response and tumor growth. It has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-7-(2-furyl)-2-methylpyrazolo[1,5-a]pyrimidine has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-fluorophenyl)-7-(2-furyl)-2-methylpyrazolo[1,5-a]pyrimidine in lab experiments is its potential therapeutic applications. It has been shown to possess various biological activities, which make it a promising candidate for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 3-(4-fluorophenyl)-7-(2-furyl)-2-methylpyrazolo[1,5-a]pyrimidine. One direction is to further investigate its mechanism of action, which may lead to the development of more effective therapeutic agents. Another direction is to study its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-7-(2-furyl)-2-methylpyrazolo[1,5-a]pyrimidine has been reported in the literature. The most common method involves the reaction of 4-fluoroaniline, 2-acetyl furan, and 2-methyl-3,5-dinitro pyrazine in the presence of a catalyst. The reaction proceeds under reflux conditions and yields the desired product in good yields.

Scientific Research Applications

3-(4-fluorophenyl)-7-(2-furyl)-2-methylpyrazolo[1,5-a]pyrimidine has been studied for its various biological activities. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.